Cas no 30316-00-8 (2-methylhex-5-enenitrile)

• Product Name: 2-methylhex-5-enenitrile
• CAS No: 30316-00-8
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 1442428
• PubChem ID: 543258
• Update Time: 2025-04-20

2-methylhex-5-enenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hexenenitrile, 2-methyl-
• 2-methylhex-5-enenitrile
• 2-Methyl-5-hexenenitrile #
• 30316-00-8
• DTXSID70337532
• WSLQODBTEPJISE-UHFFFAOYSA-N
• starbld0030430
• SCHEMBL3112305
• EN300-1196168
• 2-Methyl-5-hexenenitrile

• Inchi： 1S/C7H11N/c1-3-4-5-7(2)6-8/h3,7H,1,4-5H2,2H3
• InChI Key： WSLQODBTEPJISE-UHFFFAOYSA-N
• SMILES： N#CC(C)CCC=C

Computed Properties

• Exact Mass: 109.08923
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles